4-Chloro-1-(4-chlorophenoxy)-3,3-dimethyl-1-(imidazol-1-yl)-butan-2-ol

• Molecular Formula: C15H18Cl2N2O2
• Molecular Weight: 329.2 g/mol
• IUPAC Name: 4-chloro-1-(4-chlorophenoxy)-1-imidazol-1-yl-3,3-dimethylbutan-2-ol
• InChI: InChI=1S/C15H18Cl2N2O2/c1-15(2,9-16)13(20)14(19-8-7-18-10-19)21-12-5-3-11(17)4-6-12/h3-8,10,13-14,20H,9H2,1-2H3
• InChI Key: JRIVSIIFSJRCLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(C(N1C=CN=C1)OC2=CC=C(C=C2)Cl)O

Description

4-Chloro-1-(4-chlorophenoxy)-3,3-dimethyl-1-(imidazol-1-yl)-butan-2-ol is a useful research compound. Its molecular formula is C15H18Cl2N2O2 and its molecular weight is 329.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

18.8 g (0.04 mol) of 4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-1-(imidazol-1-yl)-butan-2-one naphthalene-1,5-disulphonate [=Compound 15; prepared in accordance with Example 1, in 81% yield] were suspended in 100 ml of methylene chloride and 100 ml of sodium bicarbonate solution were added. The organic phase was separated off, dried over sodium sulphate and concentrated by distilling off the solvent in vacuo. The base thus obtained was taken up in 100 ml of isopropanol and 2 g (0.05 mol) of sodium borohydride were introduced incrementally at 5° to 10° C. The mixture was stirred for 15 hours at room temperature and the isopropanol was then distilled off. The residue was taken up in 100 ml of methylene chloride and, after adding 100 ml of water, was stirred for a further 15 hours at room temperature. The organic phase was then separated off, washed twice with 50 ml of water at a time, dried over sodium sulphate and concentrated. The oil which remained was boiled up in 100 ml of petroleum ether, which caused it to crystallize. 9.8 g (75% of theory) of 4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-1-(imidazol-1-yl)-butan-2-ol were obtained as an isomer mixture (erythro form and threo form) of melting point 120°-125° C.

Synthesis routes and methods II

Procedure details

18.8 g (0.04 mol) of 1-(4-chlorophenoxy)-1-(imidazol-1-yl)-3,3-dimethyl-4-chloro-butan-2-one naphthalene-1,5-disulphonate were suspended in 100 ml of methylene chloride, and 100 ml of sodium bicarbonate solution were added. The organic phase was separated off, dried over sodium sulphate and concentrated by distilling off the solvent in vacuo. The base thus obtained was taken up in 100 ml of isopropanol, and 2 g (0.05 mol) of sodium borohydride were added in portions at 5° to 10° C. The mixture was stirred at room temperature for 15 hours and the isopropanol was then distilled off. The residue was taken up in 100 ml of methylene chloride and, after adding 100 ml of water, the mixture was stirred at room temperature for a further 15 hours. The organic phase was then separated off, washed twice with 50 ml of water each time, dried over sodium sulphate and concentrated. The oil which remained was boiled up in 100 ml of petroleum ether, whereupon crystallization occurred. 9.8 g (75% of theory) of 1-(4-chlorophenoxy)-1-(imidazol-1-yl)-3,3-dimethyl-4-chloro-butan-2-ol of melting point 120°-125° C. were obtained. ##STR15##